Sodium permanganate monohydrate
Overview
Description
Synthesis Analysis
The synthesis of anhydrous sodium permanganate (Na[MnO4]) has been documented using the Muthmann method. The resultant compound crystallizes as dark purple needles and completes the series of anhydrous alkali-metal permanganates. This synthesis process is crucial for understanding the formation and crystalline structure of sodium permanganate monohydrate (Bauchert, Henning, & Schleid, 2016).
Molecular Structure Analysis
Anhydrous sodium permanganate crystallizes in the monoclinic space group P21/n, demonstrating the detailed molecular structure of this compound. This crystalline structure is essential for analyzing the molecular arrangement and understanding the properties of sodium permanganate monohydrate (Bauchert, Henning, & Schleid, 2016).
Chemical Reactions and Properties
The reduction of sodium permanganate with sodium iodide in aqueous solutions leads to the formation of various sodium manganese oxides, which are characterized by their sodium content and crystal structures. These compounds exhibit unique properties based on their structural arrangement and reaction conditions, highlighting the diverse chemical behavior of sodium permanganate derivatives (Jeong & Manthiram, 2001).
Physical Properties Analysis
The physical properties of sodium permanganate monohydrate derivatives, such as sodium manganate, are significantly influenced by their synthesis conditions. For instance, the hydrothermal synthesis of sodium manganese oxide results in a hexagonal form of sodium manganese dioxide with a rhombohedral structure, demonstrating the impact of synthesis methods on the physical characteristics of the compounds (Chen, Chirayil, Zavalij, & Whittingham, 1996).
Chemical Properties Analysis
The chemical properties of sodium permanganate monohydrate and its derivatives can be explored through the study of their reactions and resultant compounds. For example, the synthesis of sodium vanadomanganate reveals specific chemical behaviors and structural characteristics, contributing to our understanding of the complex chemistry of sodium permanganate monohydrate (Kaziev, Oreshkina, Holguín Quiñones, Glazunova, Alekseev, & Cruz Fernandez, 2007).
Scientific Research Applications
Environmental Remediation : It is effective in removing chromium from Hanford tank sludges with minimal dissolution of plutonium in minimally caustic solutions (Rapko et al., 2008); (Rapko et al., 2007).
Biomedical Applications : Partial oxidation of sodium alginate with potassium permanganate improves its degradability and controllability for biomedical applications (Lu et al., 2009).
Soil and Groundwater Remediation : It has been used effectively for the reduction of perchloroethene (PCE) soil concentrations at a dry cleaner site in Topeka, Kansas (Hesemann & Hildebrandt, 2009).
Material Science : It is involved in the synthesis of various compounds such as anhydrous sodium manganese oxides, which are promising cathodes for high energy density lithium batteries (Chen et al., 1996); (Chen & Whittingham, 1997).
Water Treatment : Sodium permanganate is effective as a pre-oxidant for reducing algae damage and byproducts in water treatment, surpassing sodium hypochlorite in performance with algae-contained water (Yang et al., 2022).
Medical Applications : It is part of a redox reaction system with potential for tumoricidal temperatures in thermochemical ablation treatments (Cressman et al., 2010).
Textile Industry : Sodium permanganate, in combination with sodium chlorite, is an effective bleaching agent for cotton fabric without causing severe loss in mechanical properties (Abdel-Halim, 2012).
Geophysical Research : Geophysical surveys can guide in situ chemical oxidation treatment for PCE contamination, helping to target affected areas and assess treatment effectiveness (Harte et al., 2012).
Chemical Analysis : Sodium permanganate can be used in methods for quantitative oxidation of sulphite to sulphate at room temperature, avoiding dithionate formation (Rao & Rao, 1955).
Safety And Hazards
Sodium permanganate monohydrate is an oxidizer and causes severe skin burns and eye damage . It can pose a risk to human health, causing skin and eye irritation upon contact, and is harmful if swallowed or inhaled . Therefore, it is crucial to use proper safety equipment, including gloves and goggles, while handling this substance .
Future Directions
Sodium permanganate is gaining popularity in water treatment for taste, odor, and zebra mussel control . It is also used as a drilled hole debris remover and etchant in printed circuitry, with a limited utility though . Its high solubility makes it useful in applications where very high concentrations of MnO4− are sought .
properties
IUPAC Name |
sodium;permanganate;hydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Mn.Na.H2O.4O/h;;1H2;;;;/q;+1;;;;;-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DJKJCISMVZLEDS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.[O-][Mn](=O)(=O)=O.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H2MnNaO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20333685 |
Source
|
| Record name | Sodium permanganate monohydrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20333685 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.94 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium permanganate monohydrate | |
CAS RN |
79048-36-5 |
Source
|
| Record name | Sodium permanganate monohydrate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0079048365 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sodium permanganate monohydrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20333685 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Permanganic acid (HMnO4), sodium salt, monohydrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | SODIUM PERMANGANATE MONOHYDRATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q90Z1KJ1HK | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Citations
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